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Compound of Interest

Compound Name: Topoisomerase Il inhibitor 6

Cat. No.: B12398176

For Researchers, Scientists, and Drug Development Professionals

Topoisomerase Il (Topo Il) is a critical nuclear enzyme essential for managing DNA topology
during replication, transcription, and chromosome segregation.[1][2][3] This enzyme transiently
creates and reseals double-strand breaks in DNA to resolve supercoiling and disentangle
intertwined DNA strands.[1][3] Eukaryotic cells possess two isoforms, Topo lla and Topo IIf3,
which are encoded by distinct genes and exhibit different expression patterns and functions.[2]
[4][5] Topo lla is predominantly expressed in proliferating cells and is a key target for numerous
anticancer drugs.[2][6]

Many chemotherapeutic agents, such as etoposide and doxorubicin, function as
Topoisomerase |l poisons.[6][7] These compounds stabilize the transient covalent complex
formed between Topo Il and DNA, leading to the accumulation of DNA double-strand breaks
and subsequent cell death.[6][7] Consequently, the expression level of Topo Il can be a crucial
determinant of a cell's sensitivity or resistance to such drugs.[6][7] Monitoring changes in Topo
Il expression following treatment with a novel compound is therefore a vital step in drug
development and in understanding mechanisms of drug action and resistance.

This document provides a detailed protocol for the analysis of Topoisomerase Il expression in
cultured cells after treatment with a test compound using Western blotting.

Experimental Workflow Diagram
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Cell Culture & Treatment
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Sample P"eparation

3. Harvest and Wash Cells

4. Nuclear Protein Extraction

5. Quantify Protein Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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